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Compound of Interest

Compound Name: Valsartan

Cat. No.: B143634

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Valsartan, a widely used active pharmaceutical ingredient (API).
Adherence to these procedural steps will minimize risk and ensure operational integrity.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Valsartan, a multi-layered approach to safety, combining appropriate personal
protective equipment with effective engineering controls, is crucial. Facilities should be
equipped with an eyewash fountain.[1]
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Control Measure

Specification

Rationale

Ventilation

Use adequate general and

local exhaust ventilation.[1]

To keep airborne
concentrations of Valsartan
dust or fumes low and

minimize inhalation exposure.

[1]

Eye Protection

Chemical splash-resistant
safety glasses or goggles with
side protection. A face shield
may be appropriate in some

workplaces.[1]

To prevent contact with the
eyes, which can cause

irritation.

Hand Protection

Wear suitable protective
gloves. Nitrile rubber gloves

are a suggested material.

To avoid direct skin contact.
Gloves should be inspected
before use and disposed of
properly after handling the

material.[2]

Body Protection

A laboratory coat and close-
toed footwear are the minimum
requirements. Protective
clothing must be selected
based on the potential hazards

in the workplace.

To protect the skin from

accidental spills or contact.

Respiratory Protection

Not typically required under
normal use with adequate
ventilation. If exposure limits
are exceeded or irritation is
experienced, a NIOSH-
approved respirator may be
necessary. For situations with
a risk of dust formation, a full-
face particle respirator (type
N2100 or P3) may be

appropriate.

To prevent inhalation of
airborne particles, especially
when engineering controls are

insufficient.
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Safe Handling and Storage Protocols

Proper handling and storage are critical to maintaining the stability of Valsartan and the safety
of laboratory personnel.

Handling:
» Avoid all contact with skin, eyes, and clothing.

» Wash hands thoroughly after handling the product, before breaks, and at the end of the
workday.

e Minimize dust generation and accumulation.

e Do not eat, drink, or smoke in areas where Valsartan is handled.

¢ Use only with adequate ventilation.

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.
e The recommended storage temperature is between 2-8°C.

o Store away from sources of ignition.

Emergency Procedures: Spills and Exposure

In the event of an accidental release or exposure, immediate and appropriate action is
necessary.

Accidental Release Measures:

o Evacuate and Secure: Keep unprotected personnel away from the spill area. Ensure
adequate ventilation and remove all sources of ignition.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains, waterways, or soil.
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e Clean-up: For solid spills, carefully sweep or vacuum the material and place it into a suitable,
labeled disposal container. Avoid generating dust. For liquid spills, absorb with an inert
material.

o Decontamination: Clean the spill area thoroughly.

o Personal Protection: Wear the appropriate PPE as outlined above during the entire clean-up
process.

First Aid Measures:

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation
artificial respiration. Seek immediate medical

attention.

Immediately flush the skin with running water for
at least 15 minutes while removing

Skin Contact contaminated clothing and shoes. Wash
contaminated clothing before reuse. Seek

medical aid.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting the lower and upper

eyelids. Seek immediate medical attention.

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion _ _ _ .
unconscious person. Seek immediate medical

attention.

Disposal Plan

Proper disposal of Valsartan waste is essential to prevent environmental contamination and
ensure regulatory compliance.
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o Waste Characterization: All waste materials containing Valsartan should be considered
chemical waste.

o Containerization: Place waste into a suitable, sealed, and properly labeled disposal
container.

e Regulatory Compliance: Consult and adhere to all local, regional, and national regulations
for the disposal of chemical waste.

» Unused Medication: For unused or expired medication, drug take-back programs are the
preferred method of disposal. If a take-back program is not available, the medication can be
mixed with an undesirable substance like used coffee grounds or cat litter, placed in a sealed
container, and disposed of in the household trash. Do not flush down the toilet unless
specifically instructed to do so.

Quantitative Data Summary

Parameter Value Source
Melting Point 83-88°C

116 - 117 °C

Storage Temperature 2-8°C

Below 25 °C

Occupational Exposure Limits
(OSHA PEL, NIOSH REL, No data available
ACGIH TLV)

Experimental Workflow for Handling Valsartan

The following diagram illustrates the logical workflow for the safe handling of Valsartan in a
laboratory setting.
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Caption: Workflow for the safe handling of Valsartan in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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